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Get Quote

Application Summary: N-Lactoyl-Leucine (Lac-Leu) serves as a highly soluble, bioavailable alternative

to traditional leucine in fed-batch processes for recombinant protein production using CHO cells. Its

implementation addresses solubility limitations in concentrated feeds, enabling higher nutrient densities and

improved monoclonal antibody (mAb) yields without compromising product quality [1] [2].

Key Experimental Data Summary

Parameter Standard Leucine N-Lactoyl-Leucine
Measurement
Method

Reference

Solubility in Water Low (precise value
not stated)

>1000 g/kg Evaporation and
residual mass

determination [1]

Solubility in
Concentrated
Feed (approx.)

Limits total nutrient

concentration to
~125 g/L

Enables total

nutrient
concentration of

>265 g/L

Turbidity

measurement (NTU)
[1]
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Parameter Standard Leucine N-Lactoyl-Leucine
Measurement
Method

Reference

Fed-Batch mAb
Titer

Baseline (Control) Comparable or

improved

Protein A

chromatography or
similar [1]

Critical Quality
Attributes (CQAs)

Baseline (Control) Comparable (e.g.,
charge variants,

glycosylation)

Various (e.g., CE-
SDS, LC-MS) [1]

Mechanism of
Action

Direct

incorporation into
metabolism

Intracellular

cleavage to release
leucine

Enzymatic assays &

LC-MS [1]

Detailed Experimental Protocols

Protocol 1: Preparation of N-Lactoyl-Leucine Feed Medium

This protocol describes the formulation of a highly concentrated feed medium using Lac-Leu sodium salt [1]

[2].

Principle: Replace leucine and isoleucine in the feed formulation with their N-lactoyl derivatives to

achieve significantly higher total nutrient concentrations without precipitation [1].
Materials:

Commercially available N-Lactoyl-Leucine sodium salt (e.g., synthesized per [1])
Basal feed powder (e.g., Cellvento 4Feed backbone, lacking Leu and Ile)

Purified Water (WFI quality)
NaOH solution (for pH adjustment)

Bioreactor-grade tubing and mixing vessels
Procedure:

Reconstitution: Suspend the basal feed powder in WFI at a target concentration of 230 g/L to
265 g/L [1].

Supplementation: Add the required amounts of N-Lactoyl-Leucine and N-Lactoyl-Isoleucine
sodium salts to the solution.

pH Adjustment: Adjust the pH to 7.0 using NaOH while mixing [1].
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Mixing & Clarification: Mix the final solution for a minimum of 30 minutes. If the solution is not

clear (turbidity >5 NTU), add small amounts of WFI incrementally until a clear solution is
obtained [1].

Sterilization: Sterilize the final feed medium through a 0.2 μm filter into a sterile vessel. Store
as per validated conditions.

Protocol 2: Fed-Batch Cultivation of CHO Cells with N-Lactoyl-
Leucine

This protocol outlines the execution of a fed-batch process using the Lac-Leu enriched feed [1].

Principle: Sustain high cell viability and recombinant protein production by feeding nutrients in a
concentrated, soluble form that cells can efficiently utilize after intracellular cleavage [1].

Materials:
CHO cell line expressing the recombinant protein of interest (e.g., mAb)

Standard basal medium
Prepared N-Lactoyl-Leucine feed medium (from Protocol 1)

Bioreactor system with controlled parameters (pH, DO, temperature)
Procedure:

Inoculation: Inoculate CHO cells into the basal medium within the bioreactor at the
recommended seeding density.

Process Control: Maintain standard culture conditions (e.g., 37°C, pH 7.0, dissolved oxygen
>30%) [3] [1].

Feeding Strategy: Initiate feeding 24-72 hours post-inoculation.
Strategy A (Bolus): Add feed as periodic bolus additions (e.g., daily), typically starting at

5% of the working volume and increasing as cell density grows [3].
Strategy B (Continuous): Use an exponential feeding profile to match nutrient demand

and avoid byproduct accumulation [3] [4].
Process Monitoring: Sample the culture daily to monitor:

Cell Density & Viability (via trypan blue exclusion)
Metabolites: Glucose, lactate, ammonium (via bioanalyzer or HPLC)

Product Titer (via Protein A HPLC)
Harvest: Terminate the culture when viability drops below a predefined threshold (e.g., 70-

80%). Centrifuge to remove cells and collect the product-containing supernatant.

Protocol 3: Analytical Methods for Monitoring & Characterization
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Lac-Leu Concentration & Stability:

Method: Targeted Liquid Chromatography-Mass Spectrometry (LC-MS) [1].
Details: Use a reverse-phase column (e.g., Xselect HSS T3) with a gradient of ammonium

formate/formic acid and methanol. Monitor specific mass transitions for Lac-Leu to quantify its
concentration and stability in the feed and culture supernatant [1].

Mechanism Verification (Intracellular Cleavage):
Evidence: LC-MS analysis of cell extracts and supernatants from cultures fed with Lac-Leu will

show the presence of Lac-Leu in the extracellular space but a corresponding increase in
intracellular leucine, confirming cleavage happens inside the cell [1].

Enzyme Identification: The primary enzyme responsible for the hydrolysis is cytosolic
nonspecific dipeptidase 2 (CNDP2) [5] [1].

Mechanism of Action & Metabolic Pathway

N-Lactoyl-Leucine is not directly incorporated into proteins. Instead, it enters the cell and is cleaved by the

intracellular enzyme cytosolic nonspecific dipeptidase 2 (CNDP2), releasing bioavailable leucine and

lactate [5] [1]. This mechanism provides a readily available pool of the essential amino acid while leveraging

the superior solubility of the lactoyl derivative.
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Advantages: The primary benefit is enabling highly concentrated feed media, simplifying logistics

and allowing for more flexible feeding strategies in high-cell-density cultures [1]. This addresses a
major bottleneck in the intensification of fed-batch processes [3].

Considerations:
Ensure the cleavage efficiency of the specific CHO cell line used is sufficient, as this is crucial

for bioavailability [1].
Monitor osmolality of the final feed formulation, as highly concentrated solutions may lead to

elevated levels [1].
The impact of the co-released lactate on cell metabolism should be considered, though it is

typically metabolized effectively [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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